Cas no 386229-76-1 (2,3,6,7,12,13,16,17-Octahydro-9-4-2-(methylsulfonyl)thioethylaminosulfonyl-2-sulfophenyl-1H,5H,11H,15H-xantheno2,3,4-ij:5,6,7-i'j′diquinolizin-18-ium inner salt)

2,3,6,7,12,13,16,17-Octahydro-9-4-2-(methylsulfonyl)thioethylaminosulfonyl-2-sulfophenyl-1H,5H,11H,15H-xantheno2,3,4-ij:5,6,7-i'j′diquinolizin-18-ium inner salt structure

386229-76-1 structure

Product Name:2,3,6,7,12,13,16,17-Octahydro-9-4-2-(methylsulfonyl)thioethylaminosulfonyl-2-sulfophenyl-1H,5H,11H,15H-xantheno2,3,4-ij:5,6,7-i'j′diquinolizin-18-ium inner salt

CAS No:386229-76-1

Molecular Formula:C₃₄H₃₇N₃O₈S₄

Molecular Weight:743.932880000001

CID:1060162

PubChem ID:5014711

2,3,6,7,12,13,16,17-Octahydro-9-4-2-(methylsulfonyl)thioethylaminosulfonyl-2-sulfophenyl-1H,5H,11H,15H-xantheno2,3,4-ij:5,6,7-i'j′diquinolizin-18-ium inner salt Properties

Names and Identifiers

- Texas Red?-2-sulfonamidoethyl methanethiosulfonate
- Texas Red?-2-sulfona
- Texas Red®-2-sulfonamidoethyl methanethiosulfonate
- TEXAS RED-2-SULFONAMIDOETHYL METHANETHIOSULFONATE
- Texas Red-sulfonamidoethyl methanethiosulfonate
- TexasRed
- 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium, 2,3,6,7,12,13,16,17-octahydro-9-[4-[[[2-[(methylsulfonyl)thio]ethyl]amino]sulfonyl]-2-sulfophenyl]-, inner salt (9CI); Texas Red-2-sulfonamidoethyl methanethiosulfonate
- DTXSID30407528
- Texas Red(R)-2-sulfonamidoethyl methanethiosulfonate, suitable for fluorescence
- TEXAS RED-MTSEA
- 5-(2-methylsulfonylsulfanylethylsulfamoyl)-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzenesulfonate
- Texas Red(R)-2-sulfonamidoethyl methanethiosulfonate
- 386229-76-1
- DB-234047
- AKOS030243084
- TEXAS RED(R)-MTSEA
- 2,3,6,7,12,13,16,17-Octahydro-9-[4-[[[2-[(methylsulfonyl)thio]ethyl]amino]sulfonyl]-2-sulfophenyl]-1H,5H,11H,15H-xantheno[2,3,4-ij:5,6,7-i'j?]diquinolizin-18-ium inner salt
- InChIKey： DHYGLLUUGIYOPV-UHFFFAOYSA-N
- Inchi： InChI=1S/C34H37N3O8S4/c1-47(38,39)46-17-12-35-48(40,41)23-10-11-24(29(20-23)49(42,43)44)30-27-18-21-6-2-13-36-15-4-8-25(31(21)36)33(27)45-34-26-9-5-16-37-14-3-7-22(32(26)37)19-28(30)34/h10-11,18-20,35H,2-9,12-17H2,1H3
- SMILES： CS(=O)(=O)SCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=C4CCCN5CCCC(=C45)C3=[O+]C6=C7CCCN8CCCC(=C78)C=C26)S(=O)(=O)[O-]

Computed Properties

Exact Mass: 743.14600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 8
Monoisotopic Mass: 743.14634984g/mol
Heavy Atom Count: 49
Complexity: 1760
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 203Å²

Experimental Properties

LogP: 8.13470
PSA: 225.29000
Melting Point: >300°C
Stability/Shelf Life: Moisture, Temperature Sensitive

2,3,6,7,12,13,16,17-Octahydro-9-4-2-(methylsulfonyl)thioethylaminosulfonyl-2-sulfophenyl-1H,5H,11H,15H-xantheno2,3,4-ij:5,6,7-i'j′diquinolizin-18-ium inner salt Pricemore >>

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AF72074-1mg	TEXAS RED-2-SULFONAMIDOETHYL METHANETHIOSULFONATE	386229-76-1	1mg	$266.00	2024-04-20
TRC	T320200-1mg	2,3,6,7,12,13,16,17-Octahydro-9-[4-[[[2-[(methylsulfonyl)thio]ethyl]amino]sulfonyl]-2-sulfophenyl]-1H,5H,11H,15H-xantheno[2,3,4-ij:5,6,7-i'j′]diquinolizin-18-ium inner salt	386229-76-1	1mg	$ 150.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-220227-2.5 mg	Texas Red-2-sulfonamidoethyl methanethiosulfonate,	386229-76-1	2.5mg	￥2106.00	2023-05-31